BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Classification of Ethyl
Isobutyrylacetate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl isobutyrylacetate

Cat. No.: B043150

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for ethyl isobutyrylacetate. It is intended
for researchers, scientists, and professionals in drug development who handle this substance.
This document outlines its primary hazards, summarizes key physicochemical data, and
describes the standard experimental methodologies for hazard determination.

Introduction

Ethyl isobutyrylacetate (CAS No. 7152-15-0) is an ester with the molecular formula
C8H1403.[1] It is a clear, colorless liquid used as a laboratory chemical.[1][2] A thorough
understanding of its hazard profile is essential for safe handling, storage, and use in a research
and development setting.

GHS Hazard Classification

The primary GHS hazard classification for ethyl isobutyrylacetate is as a flammable liquid.[2]
[3][4] While some sources indicate potential for skin and eye irritation, these have not led to a
harmonized GHS classification for these endpoints.[1] The toxicological properties of the
substance have not been fully investigated.[2][5]

Table 1: GHS Classification of Ethyl Isobutyrylacetate
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Source: Aggregated data from ECHA C&L Inventory, Fisher Scientific, and Sigma-Aldrich.[2][3]
[4]

Physicochemical Properties

The physical and chemical properties of a substance are fundamental to its GHS classification,
particularly for physical hazards like flammability.

Table 2: Physicochemical Data for Ethyl Isobutyrylacetate

Property Value Source
Molecular Weight 158.20 g/mol [1]
Appearance Clear, colorless liquid [1][2]
Boiling Point 173 °C at 760 mmHg [1114]
Melting Point -9°C [11[4]
Flash Point 44 °C (111.2 °F) - closed cup [1114]
Specific Gravity 0.980 g/cm3 at 25 °C [1112114]
Solubility Not available [1][2]

Toxicological Data

Comprehensive toxicological data for ethyl isobutyrylacetate is limited. Safety Data Sheets
consistently state that acute toxicity data (LD50/LC50) is not available and that the toxicological
properties have not been fully investigated.[1][2]

¢ Acute Toxicity: No quantitative data (LD50 or LC50) are available.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-isobutyrylacetate
https://www.sigmaaldrich.com/US/en/product/aldrich/e33203
https://www.benchchem.com/product/b043150?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/48693.pdf
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/e33203
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/e33203
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/e33203
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/e33203
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b043150?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin Corrosion/Irritation: May cause skin irritation, but data is insufficient for a formal GHS
classification.[1]

e Serious Eye Damage/Irritation: May cause eye irritation, but data is insufficient for a formal
GHS classification.[1]

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data are available to indicate that
ethyl isobutyrylacetate is a carcinogen, mutagen, or reproductive toxin.[1]

Experimental Protocols for GHS Hazard
Determination

While specific experimental reports for ethyl isobutyrylacetate are not publicly available, the
GHS classification is based on standardized testing methods, primarily those established by
the Organisation for Economic Co-operation and Development (OECD).

5.1. Flammable Liquids (OECD Test Guideline 436)

The classification of a substance as a Flammable Liquid Category 3 is determined by its flash
point and initial boiling point.

o Objective: To determine the flash point of a liquid to assess its fire hazard.

» Methodology: A closed-cup equilibrium method is typically used. A specified quantity of the
sample is introduced into a test cup, which is then closed. The temperature of the sample is
increased, and at intervals, an ignition source is applied to the vapors in the cup. The flash
point is the lowest temperature at which the application of the ignition source causes the
vapors of the sample to ignite.

o Classification Criteria (Category 3): Flash point = 23 °C and < 60 °C. Ethyl
isobutyrylacetate, with a flash point of 44 °C, falls squarely into this category.[1][4]

5.2. Acute Dermal Irritation/Corrosion (OECD Test Guideline 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage.
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o Objective: To assess the potential for skin irritation and corrosion.

o Methodology: A small amount of the test substance (0.5 mL for liquids) is applied to a small
area of skin (approx. 6 cm?) of a test animal (typically an albino rabbit) under a gauze patch.
The patch is removed after a set exposure period (e.g., 4 hours). The skin is then observed
and graded for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24,
48, and 72 hours) after patch removal.

» Classification: The classification is based on the mean scores for erythema and edema.
While ethyl isobutyrylacetate is noted to "may cause skin irritation," the lack of a formal
classification suggests that test results did not meet the GHS criteria for classification.[1]

5.3. Acute Eye Irritation/Corrosion (OECD Test Guideline 405)
This test evaluates the potential of a substance to cause damage to the eye.
o Objective: To assess the potential for eye irritation and corrosion.

o Methodology: A small amount of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of a test animal (typically an albino rabbit). The other eye
remains untreated and serves as a control. The eyes are examined and scored for corneal
opacity, iris lesions, and conjunctival redness and swelling at specific intervals after
instillation.

» Classification: Classification is based on the severity and persistence of the observed effects.
Similar to skin irritation, the notation that ethyl isobutyrylacetate "may cause eye irritation"
without a formal GHS classification implies the effects observed in studies were not severe
or persistent enough to meet the classification criteria.[1]

GHS Classification Workflow

The process of classifying a chemical according to GHS involves a logical sequence of data
gathering, evaluation, and hazard communication.
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Caption: Workflow for GHS Hazard Classification and Communication.
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Conclusion

Based on available data, ethyl isobutyrylacetate is classified under GHS as a Flammable
Liquid, Category 3.[2][3][4] This classification is based on its flash point of 44 °C.[1][4] While
there are indications of potential for mild skin and eye irritation, current data are insufficient for
a formal GHS health hazard classification.[1] There is a notable lack of comprehensive public
data for other toxicological endpoints. Therefore, in addition to precautions against fire and
explosion, standard laboratory personnel protective equipment, including gloves and safety
glasses, should be worn to mitigate potential skin and eye contact.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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